2-methyl-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)benzamide

• IUPAC Name: 2-methyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide
• InChI: InChI=1S/C24H25N3O3S/c1-18-7-2-3-9-22(18)24(28)26-20-11-13-21(14-12-20)31(29,30)27-16-5-4-10-23(27)19-8-6-15-25-17-19/h2-3,6-9,11-15,17,23H,4-5,10,16H2,1H3,(H,26,28)
• InChI Key: DSTDTEAZEXWDPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3C4=CN=CC=C4
• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2-methyl-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)benzamide” is not available in the retrieved information.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not available in the retrieved information.

Scientific Research Applications

Analytical Techniques

A study on the capillary electrophoresis of imatinib mesylate and related substances, including compounds structurally similar to 2-methyl-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)benzamide, has been conducted. This research emphasizes the development of methods for separation and analysis of such compounds, which is crucial for quality control in pharmaceuticals (Ye et al., 2012).

Synthesis and Bioactivity

Research on the synthesis, characterization, and bioactivity of novel benzamides and their metal complexes, including compounds related to the chemical , has shown potential antibacterial activities. Such studies indicate the role of these compounds in the development of new antibacterial agents (Khatiwora et al., 2013).

Anticancer Applications

Synthesis of substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides, closely related to the chemical , has been investigated for their potential as anti-inflammatory and anti-cancer agents. This points towards the application of such compounds in cancer treatment (Gangapuram & Redda, 2009).

Antimicrobial Activity

Studies on the synthesis and antimicrobial activity of new heterocycles based on similar chemical structures have been conducted. These studies contribute to understanding the role of such compounds in antimicrobial applications (El‐Emary, Al-muaikel, & Moustafa, 2002).

Metabolic Studies

Research on the metabolism of related compounds, like flumatinib, in patients with chronic myelogenous leukemia, has been conducted. This research is essential for understanding the metabolism of similar complex compounds in humans (Gong, Chen, Deng, & Zhong, 2010).

Synthesis and Characterization

The synthesis and characterization of metal complexes with compounds structurally similar to this compound have been studied. These studies are crucial for understanding the chemical properties and potential applications of such compounds (Orie, Ike, & Nzeneri, 2021).

Mechanism of Action

Target of Action

Similar compounds such as imatinib, which also contains a pyridin-3-yl group, are known to inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play a pivotal role in the regulation of normal cellular processes and are implicated in many disease states, including cancer .

Mode of Action

Drawing parallels from similar compounds like imatinib, it can be inferred that the compound might interact with its target through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions could lead to the inhibition of the enzymatic activity of the target, thereby affecting the signal transduction cascades .

Biochemical Pathways

This could lead to downstream effects such as altered cell proliferation, differentiation, and survival .

Result of Action

If the compound acts similarly to imatinib, it could lead to the inhibition of tyrosine kinase activity, thereby affecting the regulation of cellular processes such as cell proliferation and differentiation .

Future Directions

The future directions for “2-methyl-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)benzamide” are not available in the retrieved information.